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Compound of Interest

Compound Name: S-p-Methylbenzyl-L-cysteine

Cat. No.: B554655

An In-depth Technical Guide to S-p-Methylbenzyl-L-cysteine

Introduction

S-p-Methylbenzyl-L-cysteine is a derivative of the naturally occurring amino acid L-cysteine,
characterized by the attachment of a p-methylbenzyl group to the sulfur atom.[1] This
modification enhances its reactivity and solubility, making it a compound of significant interest
in pharmaceutical research, biochemistry, and drug development.[2] Its potential applications
are diverse, ranging from roles in cancer treatment and neuroprotection to antioxidant research
and protein engineering.[2] This document provides a comprehensive overview of its chemical
structure, properties, synthesis, and known biological activities, tailored for researchers and
professionals in the life sciences.

Chemical Structure and Properties

S-p-Methylbenzyl-L-cysteine is a chiral molecule with the L-configuration at the a-carbon.[1]
The presence of both hydrophilic amino acid functionalities and a lipophilic aromatic group
gives it an amphiphilic character, influencing its solubility.[1] At physiological pH, it exists
predominantly as a zwitterion.[1]
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Figure 1: Chemical structure of S-p-Methylbenzyl-L-cysteine.

Physicochemical Properties

A summary of the key physicochemical properties of S-p-Methylbenzyl-L-cysteine is
presented below.
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Property Value Reference(s)
(2R)-2-amino-3-[(4-
IUPAC Name methylphenyl)methylsulfanyllpr  [1][3]
opanoic acid
CAS Number 42294-52-0 [L1[211410506117]
Molecular Formula C11H1sNO2S [L121[4151161171
Molecular Weight 225.31 g/mol [11[5]16]
Melting Point >195°C (with decomposition) [1][6]

Boiling Point (Predicted)

392.9+42.0°C

[6]

Density (Predicted) 1.223 + 0.06 g/cm3 [6]
pKa (Carboxylic Acid) ~2.1 [1][6]
pKa (Amino Group) ~9.8 [1]

Solubility

Slightly soluble in aqueous
acid (when heated).[6]
Solubility is influenced by both
polar (amino and carboxyl) and

non-polar (aromatic) groups.[1]

[1](6]

Appearance

White solid

[6]

Storage Temperature

2-8°C, sealed in dry conditions

[2][6]

Biological Activities and Potential Applications

S-p-Methylbenzyl-L-cysteine exhibits a range of biological activities that make it a candidate

for therapeutic development and a tool for biochemical research.[1][2] Its structure allows for

interactions with various biomolecules, including the formation of disulfide bonds, which is

crucial in protein structure and stability.[1][2]

Key reported biological activities include:
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Antioxidant Properties: Like other cysteine derivatives, it may function as an antioxidant,
scavenging free radicals and protecting cells from oxidative stress.[1][2] This suggests
potential applications in preventing or treating diseases related to oxidative stress.[1][2]

Enzyme Inhibition: The compound has been shown to inhibit certain enzymes, a property
that could be leveraged in various therapeutic contexts.[1][2]

Cytotoxicity: Research has indicated potential cytotoxic effects against specific cancer cell
lines, highlighting its potential utility in oncology.[1]

Modulation of Cellular Pathways: It has been explored for its ability to modulate cellular
pathways, particularly in the contexts of cancer therapy and neuroprotection.[2]
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(L-Cysteine, p-Methylbenzyl chloride)
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(e.g., Boc, Esterification)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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